Synthesis and antibacterial evaluation of anziaic acid and its analogues as topoisomerase I inhibitors†

MedChemComm Pub Date: 2013-10-15 DOI: 10.1039/C3MD00238A

Abstract

Naturally occurring anziaic acid has very recently been reported as a topoisomerase I inhibitor with antibacterial activity. Herein total synthesis of anziaic acid and its structural analogues is described and the preliminary structure–activity relationship (SAR) has been developed based on topoisomerase inhibition and whole cell antibacterial activity.

Graphical abstract: Synthesis and antibacterial evaluation of anziaic acid and its analogues as topoisomerase I inhibitors
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